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Compound of Interest

Compound Name: Propargyl-PEG10-acid

Cat. No.: B610209

Application Notes: Propargyl-PEG10-acid

Overview

Propargyl-PEG10-acid is a high-quality, heterobifunctional linker designed for advanced
bioconjugation, drug delivery, and proteomics applications.[1][2][3] As a PROTAC linker, it
connects a ligand for a target protein with a ligand for an E3 ubiquitin ligase, facilitating
targeted protein degradation.[4][5] This molecule features three essential components:

o Aterminal propargyl group containing an alkyne, which serves as a handle for copper-
catalyzed azide-alkyne cycloaddition (CUAAC), a highly efficient "click chemistry"” reaction.

e A hydrophilic 10-unit polyethylene glycol (PEG) spacer, which enhances the solubility of the
molecule in agueous media, reduces aggregation, and provides spatial separation between
conjugated molecules.

» Aterminal carboxylic acid group, which can be readily conjugated to primary amines on
biomolecules like proteins, peptides, or antibodies through the formation of a stable amide
bond.

This unique structure allows for a modular and sequential approach to synthesizing complex
biomolecular conjugates.

Key Applications
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 PROTAC Development: Propargyl-PEG10-acid is extensively used as a linker in the
synthesis of Proteolysis-Targeting Chimeras (PROTACS). The linker's flexibility and length
are critical for enabling the formation of a stable ternary complex between the target protein
and an E3 ligase, which is a prerequisite for efficient protein degradation.

e Antibody-Drug Conjugates (ADCSs): This linker is valuable for constructing ADCs. The
carboxylic acid end can be attached to lysine residues on an antibody, while the propargyl
end can be "clicked" to an azide-modified cytotoxic drug or payload.

o PEGylation and Bioconjugation: The linker is a versatile tool for the PEGylation of proteins,
peptides, and oligonucleotides. It can be used to attach reporter molecules such as
fluorophores or biotin for proteomics and activity-based protein profiling (ABPP), or to
functionalize surfaces for the development of novel biomaterials.

Logical Workflow for Bioconjugation

The following diagram illustrates the sequential two-step chemistry used to link an amine-
containing molecule to an azide-containing molecule using Propargyl-PEG10-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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